Cas no 188990-13-8 (3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate)

3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate is a specialized intermediate in organic synthesis, particularly valuable in the preparation of heterocyclic compounds. Its rigid benzoazepine core, combined with tert-butyl and methyl ester functionalities, offers selective reactivity for further derivatization. The compound's stability under standard conditions makes it suitable for multi-step synthetic routes, while its defined stereochemistry ensures reproducibility in chiral synthesis. It is commonly employed in pharmaceutical research for the development of bioactive molecules, including CNS-targeting agents. The tert-butyl group enhances solubility in nonpolar solvents, facilitating purification, while the ester moieties allow for straightforward hydrolysis or transesterification, broadening its utility in medicinal chemistry applications.
3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate structure
188990-13-8 structure
Product Name:3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate
CAS No:188990-13-8
MF:C17H23NO4
MW:305.36882519722
CID:95596
PubChem ID:11077599
Update Time:2025-10-19

3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate
    • 1H-3-Benzazepine-2,3-dicarboxylic acid, 4,5-dihydro-,3-(1,1-dimethylethyl) 2-methyl ester
    • 3-O-tert-butyl 4-O-methyl 1,2,4,5-tetrahydro-3-benzazepine-3,4-dicarboxylate
    • 2-Methoxycarbonyl-3-(tert-butoxycarbonyl)-2,3,4,5-tetrahydro-1H-3-benzazepine
    • AK103844
    • ANW-64427
    • CTK8C0275
    • KB-236941
    • 3-tert-butyl 2-Methyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2,3-dicarboxylate
    • 3-tert-Butyl-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-3-ium-2,3-dicarboxylate
    • 1,2,4,5-Tetrahydro-3H-3-benzazepine-2,3-dicarboxylic acid 3-(tert-butyl) 2-methyl ester
    • DTXSID70454435
    • E87668
    • 3-tert-Butyl2-methyl4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate
    • 188990-13-8
    • Inchi: 1S/C17H23NO4/c1-17(2,3)22-16(20)18-10-9-12-7-5-6-8-13(12)11-14(18)15(19)21-4/h5-8,14H,9-11H2,1-4H3
    • InChI Key: NKZOCEGKUVZJQL-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2C=CC=CC=2CC1C(=O)OC)=O

Computed Properties

  • Exact Mass: 305.16270821g/mol
  • Monoisotopic Mass: 305.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.131

3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate Pricemore >>

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